Cas no 30464-93-8 (6-methoxy-1H-indole-2-carbaldehyde)

• Product Name: 6-methoxy-1H-indole-2-carbaldehyde
• CAS No: 30464-93-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD01545314
• CID: 2134208
• PubChem ID: 21980688
• Update Time: 2025-06-30

6-methoxy-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-formyl-6-methoxy-1H-indole
• 6-Methoxy-1H-indole-2-carbaldehyde
• SY242614
• DB-068292
• 6-methoxyindole-2-carboxaldehyde
• DTXSID40621112
• Oprea1_593751
• HHQOSJVLKIANHF-UHFFFAOYSA-N
• AKOS006276465
• EN300-1725415
• Z1198157017
• AS-39082
• 30464-93-8
• SCHEMBL5828348
• CS-0150276
• MFCD01545314
• FBA46493
• DTXCID00571866
• 109-698-2
• 6-methoxy-1H-indole-2-carbaldehyde

• MDL： MFCD01545314
• Inchi： 1S/C10H9NO2/c1-13-9-3-2-7-4-8(6-12)11-10(7)5-9/h2-6,11H,1H3
• InChI Key： HHQOSJVLKIANHF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=O)NC=2C=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-methoxy-1H-indole-2-carbaldehyde

Introduction to 6-methoxy-1H-indole-2-carbaldehyde (CAS No. 30464-93-8)

6-methoxy-1H-indole-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 30464-93-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the indole family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and synthetic utility. The presence of both a methoxy group and an aldehyde functionality makes it a versatile building block for the development of more complex molecules, particularly in the context of drug discovery and material science.

The aldehyde group at the 2-position of the indole ring in 6-methoxy-1H-indole-2-carbaldehyde is particularly noteworthy, as it serves as a reactive site for various chemical transformations. This reactivity has been exploited in numerous synthetic pathways, enabling the construction of intricate molecular architectures. The methoxy group, on the other hand, provides electronic and steric influences that can modulate the reactivity and selectivity of subsequent reactions, making this compound an invaluable asset in synthetic organic chemistry.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. 6-methoxy-1H-indole-2-carbaldehyde has emerged as a key intermediate in the synthesis of compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in the preparation of molecules with antimicrobial, anti-inflammatory, and anticancer properties. The indole scaffold is well-known for its role in various biological processes, and modifications at different positions on this scaffold can lead to significant changes in biological activity.

One of the most compelling aspects of 6-methoxy-1H-indole-2-carbaldehyde is its role in medicinal chemistry. Researchers have leveraged its structural features to develop novel drug candidates targeting various diseases. The aldehyde functionality allows for facile condensation reactions with amines and hydrazines, leading to Schiff bases and hydrazones, respectively. These derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation.

The synthesis of 6-methoxy-1H-indole-2-carbaldehyde itself is an intriguing process that highlights the ingenuity of organic chemists. Traditional methods often involve multi-step sequences starting from readily available precursors such as tryptophan or indole derivatives. More recently, advances in catalytic processes have enabled more efficient and sustainable routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the methoxy group with high selectivity, while oxidative cleavage strategies have been used to generate the aldehyde functionality.

Recent publications have also explored the use of 6-methoxy-1H-indole-2-carbaldehyde in material science applications. Its ability to participate in polymerization reactions has led to the development of novel functional materials with applications ranging from organic electronics to biodegradable polymers. The indole ring's conjugated system imparts unique electronic properties, making it an attractive component for materials designed for optoelectronic applications.

The pharmaceutical industry has been particularly keen on exploring derivatives of 6-methoxy-1H-indole-2-carbaldehyde due to their potential therapeutic benefits. Computational modeling and high-throughput screening have accelerated the discovery process by allowing researchers to predict binding affinities and optimize molecular structures. This synergy between computational chemistry and experimental synthesis has led to several promising candidates entering clinical trials.

In conclusion, 6-methoxy-1H-indole-2-carbaldehyde (CAS No. 30464-93-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features make it an excellent precursor for synthesizing molecules with diverse biological activities, while its reactivity allows for innovative synthetic methodologies. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.